Cas no 7467-78-9 (3,4-diphenyl-1,2-oxazole)
3,4-diphenyl-1,2-oxazole structure
Product name:3,4-diphenyl-1,2-oxazole
3,4-diphenyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diphenyl-1,2-oxazole
- 3,4-Diphenylisoxazole
- Isoxazole, 3,4-diphenyl-
- UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SCHEMBL1797330
- diphenylisoxazole
- NSC-400580
- NSC400580
- DTXSID20322155
- Isoxazole,4-diphenyl-
- 7467-78-9
- DS-001041
-
- Inchi： InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
- InChI Key： UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C2=CON=C2C3=CC=CC=C3
Computed Properties
- Exact Mass: 221.08413
- Monoisotopic Mass: 221.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 26.03
3,4-diphenyl-1,2-oxazole Related Literature
-
Wayne M. Best,Emilio L. Ghisalberti,Marianne Powell J. Chem. Res. (S) 1998 388
-
Jige Liu,Huiying Liu,Xing Guo,Ziqiang Wang,Xinxin Wu,Jie Li,Chen Zhu Green Chem. 2023 25 3847
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3. Synthesis of β-lactams from imines and 1-lithio-oxy-2-phenylacetyleneAnthony G. M. Barrett,Peter Quayle J. Chem. Soc. Perkin Trans. 1 1982 2193
-
4. Mass spectra of 2,4,5-triphenyl-3H-pyrrol-3-one 1-oxide and derived heterocycles heavily substituted with phenyl groupsRichard A. Y. Jones,Nikou Sadighi J. Chem. Soc. Perkin Trans. 2 1977 412
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Mitsuru Shindo Chem. Soc. Rev. 1998 27 367
7467-78-9 (3,4-diphenyl-1,2-oxazole) Related Products
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- 161314-82-5(CGS 27023A)
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